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Compound of Interest

Compound Name: Cyclopropyl-1 Methyl-Ketone-d4

Cat. No.: B1477914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for

Cyclopropyl-1 Methyl-Ketone-d4, compiled from available Safety Data Sheets (SDS) and

toxicological data. To ensure a thorough safety assessment, this guide also incorporates data

from its non-deuterated analog, Cyclopropyl Methyl Ketone, as specific toxicological studies on

the deuterated compound are limited.

Chemical Identification and Physical Properties
Cyclopropyl-1 Methyl-Ketone-d4 is the deuterium-labeled form of Cyclopropyl Methyl Ketone.

The physical and chemical properties are primarily based on the non-deuterated compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1477914?utm_src=pdf-interest
https://www.benchchem.com/product/b1477914?utm_src=pdf-body
https://www.benchchem.com/product/b1477914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1477914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C5H4D4O [1]

CAS Number 350818-63-2 [1]

CAS (unlabelled) 765-43-5 [1]

Synonyms
Methyl Cyclopropyl Ketone-d4,

Acetylcyclopropane-d4
[1]

Molecular Weight 88.17 g/mol (deuterated)

Molecular Weight (unlabelled) 84.12 g/mol [1]

Physical State Liquid [1]

Color Colorless [1]

Odor Fruity [2]

Boiling Point 114 °C (237 °F) [1]

Melting Point -68 °C (-90 °F) [1]

Flash Point 21 °C (70 °F) [1]

Density 0.849 g/cm³ [1]

Solubility

Moderately soluble in water;

miscible with most organic

solvents.[2]

log Pow (octanol/water) 0.49 [1]

Hazard Identification and Classification
Both the deuterated and non-deuterated forms of cyclopropyl methyl ketone are classified as

hazardous. The primary hazards are flammability and irritation.
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[1]

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1]

Acute Toxicity, Oral 4 (for non-deuterated) H302: Harmful if swallowed.

Signal Word: Danger

Potential Acute Health Effects:

Eyes: Causes serious eye irritation.[1]

Skin: May be harmful if absorbed through the skin and causes skin irritation.[1]

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Toxicological Data
Quantitative toxicological data for Cyclopropyl-1 Methyl-Ketone-d4 is not readily available.

The data presented below is for the non-deuterated Cyclopropyl Methyl Ketone.

Test Species Route Value Reference

LD50 Mouse Oral 185 mg/kg [3]

LD50 Rat Oral 265 mg/kg [3]

Draize test Rabbit Eye 100 uL (Mild) [3]

No data is available for carcinogenic or mutagenic effects for the deuterated compound. For the

non-deuterated form, no component is identified as a probable, possible, or confirmed human
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carcinogen by IARC or ACGIH.[1]

Experimental Protocols for Safety Assessment
Standardized protocols, such as those from the Organisation for Economic Co-operation and

Development (OECD), are employed to assess the safety of chemical substances. The

following are relevant for evaluating the hazards associated with cyclopropyl methyl ketone.

Acute Dermal Irritation/Corrosion (OECD 404)
This test determines the potential of a substance to cause irreversible or reversible

inflammatory changes to the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.[4]

Preparation: The fur on the animal's back is clipped 24 hours before the test.

Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied to

a small area of skin (approximately 6 cm²) and covered with a gauze patch and non-irritating

tape.[5]

Exposure: The exposure duration is typically 4 hours.[6]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. Observations may continue for up to 14 days to assess

the reversibility of the effects.[5]

Scoring: The severity of skin reactions is graded numerically to calculate an overall score.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to cause damage to the eye.

Methodology:

Animal Model: Healthy, adult albino rabbits are used.[7]
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Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the

conjunctival sac of one eye of the animal. The other eye serves as a control.[8]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application. The observation period can be extended up to 21 days to

determine the reversibility of any observed effects.[7][8]

Scoring: Lesions are scored according to a standardized system.

Acute Inhalation Toxicity (OECD 403)
This protocol is used to assess the health hazards of short-term exposure to an airborne

substance.[9]

Methodology:

Animal Model: Typically, young adult rats are used.

Exposure: Animals are exposed to the test substance, either as a gas, vapor, or aerosol, in

an inhalation chamber for a fixed period, usually 4 hours.[10] Multiple concentration groups

are tested.

Observation: The animals are observed for at least 14 days for signs of toxicity and mortality.

[9] Body weight is monitored, and a full necropsy is performed at the end of the study.

Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the

concentration of the substance that is lethal to 50% of the test animals.

Signaling Pathways in Ketone Toxicity
Specific signaling pathways for the toxicity of Cyclopropyl-1 Methyl-Ketone-d4 have not been

identified in the reviewed literature. However, general mechanisms of ketone and solvent

toxicity often involve:

Central Nervous System (CNS) Depression: Like many organic solvents, high concentrations

of ketones can cause narcotic effects, leading to dizziness, headache, and in severe cases,

unconsciousness and respiratory failure.[11]
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Oxidative Stress: Some ketones can induce the formation of reactive oxygen species,

leading to cellular damage.

Metabolic Acidosis: The metabolism of certain ketones can lead to an increase in acidic

byproducts in the blood.[12]

Neurotoxicity: Some ketones have been shown to cause peripheral neuropathy through the

formation of neurotoxic metabolites.[3]
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Caption: Hazard Identification and First Aid Response Workflow.
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Caption: OECD 404 Experimental Workflow.

Experimental Workflow for Acute Eye Irritation (OECD
405)
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Caption: OECD 405 Experimental Workflow.

Handling and Storage Recommendations
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Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use in a well-ventilated area or under a fume hood.[1]

Keep away from sources of ignition - No smoking.[1]

Ground and bond containers when transferring material to prevent static discharge.[3]

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

protective clothing.[1]

Storage:

Store at room temperature in a cool, dry, and well-ventilated place.[1]

Keep container tightly closed.

Store away from heat, sparks, and open flames.[1]

Incompatible materials include strong oxidizing agents, strong reducing agents, and strong

bases.[3]

Accidental Release and Disposal Measures
Accidental Release:

Remove all sources of ignition.[3]

Ensure adequate ventilation.

Use personal protective equipment.

Absorb spill with inert material (e.g., sand, earth) and place in a suitable container for

disposal.[1]
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Do not let the product enter drains.[1]

Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Contaminated containers may retain product residue and should be handled as hazardous.

This guide is intended for informational purposes for qualified professionals. Always refer to the

most current Safety Data Sheet provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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